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molecular formula C8H14O2S B8556877 1-(Mercaptomethyl)cyclopropaneacetic acid ethyl ester

1-(Mercaptomethyl)cyclopropaneacetic acid ethyl ester

Cat. No. B8556877
M. Wt: 174.26 g/mol
InChI Key: NZYWEKBUBASHRP-UHFFFAOYSA-N
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Patent
US07547787B2

Procedure details

To a 3 L flask, a solution of 1-(mercaptomethyl)cyclopropaneacetic acid (204.5 g) in ethanol (1000 ml) was charged. 96% sulfuric acid (22.73 g) was added, and the reaction mixture was stirred for 3 h at 19-22° C. The reaction mixture was concentrated to ¼ of its volume at 50° C. under reduced pressure, and the residue was partitioned between water (1000 ml) and ethyl acetate (200 ml). The organic phase was separated, washed with 10% NaHCO3 (400 ml), and dried for 2 h over anhydrous sodium sulfate. The mixture was filtered and evaporated at 50° C., under reduced pressure, to afford 197.9 g of the crude 1-(mercaptomethyl)cyclopropaneacetic acid ethyl ester, as a slightly colored liquid with a strong, unpleasant odor.
Quantity
204.5 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
reactant
Reaction Step One
Quantity
22.73 g
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[SH:1][CH2:2][C:3]1([CH2:6][C:7]([OH:9])=[O:8])[CH2:5][CH2:4]1.S(=O)(=O)(O)O.[CH2:15](O)[CH3:16]>>[CH2:15]([O:8][C:7](=[O:9])[CH2:6][C:3]1([CH2:2][SH:1])[CH2:5][CH2:4]1)[CH3:16]

Inputs

Step One
Name
Quantity
204.5 g
Type
reactant
Smiles
SCC1(CC1)CC(=O)O
Name
Quantity
1000 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
Quantity
22.73 g
Type
reactant
Smiles
S(O)(O)(=O)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
20.5 (± 1.5) °C
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred for 3 h at 19-22° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated
CUSTOM
Type
CUSTOM
Details
to ¼ of its volume at 50° C. under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was partitioned between water (1000 ml) and ethyl acetate (200 ml)
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
WASH
Type
WASH
Details
washed with 10% NaHCO3 (400 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried for 2 h over anhydrous sodium sulfate
Duration
2 h
FILTRATION
Type
FILTRATION
Details
The mixture was filtered
CUSTOM
Type
CUSTOM
Details
evaporated at 50° C., under reduced pressure

Outcomes

Product
Details
Reaction Time
3 h
Name
Type
product
Smiles
C(C)OC(CC1(CC1)CS)=O
Measurements
Type Value Analysis
AMOUNT: MASS 197.9 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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